Cas no 220499-11-6 (1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate)

• Product Name: 1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate
• CAS No: 220499-11-6
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• MDL: MFCD09834880
• CID: 850771
• PubChem ID: 12148523
• Update Time: 2025-04-19

1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate
• 1-(tert-butyl) 4-methyl 1H-1,4-indoledicarboxylate
• Methyl 1-BOC-indole-4-carboxylate
• O1-tert-Butyl O4-methyl indole-1,4-dicarboxylate
• 1-O-tert-butyl 4-O-methyl indole-1,4-dicarboxylate
• 1-Boc-4-carbomethoxyindole
• 1-(TERT-BUTYL) 4-METHYL 1H-INDOLE-1,4-DICARBOXYLATE
• HLGNJZVTHXMEHU-UHFFFAOYSA-N
• RP07837
• ST2403504
• AX8230678
• V4433
• 1-tert-butyl 4-methyl indole-1,4-dicarboxylate
• I
• MFCD09834880
• AKOS015836986
• AS-43914
• W-206721
• 1-tert-Butyl4-methyl1H-indole-1,4-dicarboxylate
• SY287110
• DB-370675
• VIA49911
• SCHEMBL760556
• CS-0112207
• DTXSID30478576
• indole-1,4-dicarboxylic acid 1-tert-butyl ester 4-methyl ester
• Methyl 1-Boc-4-indolecarboxylate
• 220499-11-6
• 1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate

• MDL： MFCD09834880
• Inchi： 1S/C15H17NO4/c1-15(2,3)20-14(18)16-9-8-10-11(13(17)19-4)6-5-7-12(10)16/h5-9H,1-4H3
• InChI Key： HLGNJZVTHXMEHU-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C(C(=O)OC)=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.11600
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 3.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 387.3±34.0 °C at 760 mmHg
• Flash Point: 188.0±25.7 °C
• PSA: 57.53000
• LogP: 3.21110
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids